Cas no 89007-09-0 (Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-)
89007-09-0 structure
Product Name:Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-
CAS No:89007-09-0
MF:C17H20N4O
MW:296.366903305054
CID:616302
PubChem ID:13298534
Update Time:2025-04-19
Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-
- 2-(4-methylphenyl)-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
- SCHEMBL11079223
- 89007-09-0
- DTXSID00535569
- 2-(4-Methylphenyl)-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one
-
- Inchi: 1S/C17H20N4O/c1-14-2-4-15(5-3-14)12-17(22)21-10-8-20(9-11-21)16-13-18-6-7-19-16/h2-7,13H,8-12H2,1H3
- InChI Key: ROQCQMANBBWZCU-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(C)=CC=1)N1CCN(C2C=NC=CN=2)CC1
Computed Properties
- Exact Mass: 296.16371127g/mol
- Monoisotopic Mass: 296.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.3Ų
Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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